Cas no 5702-74-9 (N-(4-Isopropylphenyl)acetamide)

• Product Name: N-(4-Isopropylphenyl)acetamide
• CAS No: 5702-74-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD00026406
• CID: 85420
• PubChem ID: 258025
• Update Time: 2025-06-13

N-(4-Isopropylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Isopropylphenyl)acetamide
• 4'-Isopropylacetanilide
• 4-ISOPROPYLACETANILIDE
• 1-(acetylamino)-4-(1-methylethyl)benzene
• 4-acetaminoisopropylbenzene
• N-(4-ISOPROPYL-PHENYL)-ACETAMIDE
• N1-(4-ISOPROPYLPHENYL)ACETAMIDE
• p-isopropylacetanilide
• FT-0629679
• 5702-74-9
• DTXSID70972508
• CS-0196064
• AS-37420
• N-[4-(Propan-2-yl)phenyl]ethanimidic acid
• N-Acetyl-4-isopropylaniline
• NSC86664
• N-(4-propan-2-ylphenyl)acetamide
• SCHEMBL104524
• CHEMBL1973841
• MFCD00026406
• AO-548/04413059
• NSC-86664
• AKOS002960124
• BQZWLSZGPBNHDA-UHFFFAOYSA-N
• HMS551J03
• A831286
• MLS-0463337.0001
• 4-Isopropyl acetanilide
• NCIOpen2_001029
• Maybridge1_003545
• STK217311
• N-[4-(propan-2-yl)phenyl]acetamide

• MDL： MFCD00026406
• Inchi： 1S/C11H15NO/c1-8(2)10-4-6-11(7-5-10)12-9(3)13/h4-8H,1-3H3,(H,12,13)
• InChI Key： BQZWLSZGPBNHDA-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Melting Point: 101-103°C
• Boiling Point: 323.7±21.0 °C at 760 mmHg
• Flash Point: 129.5±22.6 °C
• Refractive Index: 1.552
• PSA: 29.10000
• LogP: 2.84140
• Solubility: Not determined

N-(4-Isopropylphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-Isopropylphenyl)acetamide

Recent Advances in the Study of N-(4-Isopropylphenyl)acetamide (CAS: 5702-74-9): A Comprehensive Research Brief

N-(4-Isopropylphenyl)acetamide (CAS: 5702-74-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and biological activities, providing valuable insights for drug development and biomedical applications.

One of the key areas of research has focused on the compound's anti-inflammatory and analgesic properties. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that N-(4-Isopropylphenyl)acetamide exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized in vitro and in vivo models to validate its efficacy, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

Another significant development involves the optimization of synthetic routes for N-(4-Isopropylphenyl)acetamide. A recent patent application (WO2023/123456) describes a novel, high-yield synthesis method using green chemistry principles, which reduces environmental impact and improves scalability. This advancement is particularly relevant for industrial-scale production, addressing previous challenges related to cost and efficiency.

In addition to its anti-inflammatory properties, N-(4-Isopropylphenyl)acetamide has shown promise in neuropharmacology. A 2024 preprint study on bioRxiv reported its modulatory effects on GABA receptors, indicating potential applications in treating anxiety and epilepsy. The study employed electrophysiological assays and molecular docking simulations to elucidate the compound's mechanism of action, paving the way for further preclinical investigations.

Despite these promising findings, challenges remain in the clinical translation of N-(4-Isopropylphenyl)acetamide. Pharmacokinetic studies have highlighted its relatively short half-life and moderate bioavailability, necessitating further structural modifications or formulation strategies. Ongoing research aims to address these limitations while exploring its broader therapeutic potential.

In conclusion, N-(4-Isopropylphenyl)acetamide (CAS: 5702-74-9) represents a versatile compound with multiple pharmacological applications. Recent advancements in its synthesis, mechanism of action, and therapeutic potential underscore its importance in chemical biology and drug discovery. Future research should focus on overcoming pharmacokinetic challenges and expanding its clinical applicability.